Cas no 2248363-49-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,3-dihydro-1H-inden-5-yl)formamido]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,3-dihydro-1H-inden-5-yl)formamido]acetate
• CAS No: 2248363-49-5
• MF: C₂₀H₁₆N₂O₅
• MW: 364.351445198059
• CID: 6086118
• PubChem ID: 165731364
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,3-dihydro-1H-inden-5-yl)formamido]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6520356
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,3-dihydro-1H-inden-5-yl)formamido]acetate
• 2248363-49-5

• Inchi： 1S/C20H16N2O5/c23-17(27-22-19(25)15-6-1-2-7-16(15)20(22)26)11-21-18(24)14-9-8-12-4-3-5-13(12)10-14/h1-2,6-10H,3-5,11H2,(H,21,24)
• InChI Key： YDPMHZAXAZRHGL-UHFFFAOYSA-N
• SMILES： O(C(CNC(C1C=CC2=C(C=1)CCC2)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 364.10592162g/mol
• Monoisotopic Mass: 364.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,3-dihydro-1H-inden-5-yl)formamido]acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,3-dihydro-1H-inden-5-yl)formamido]acetate (CAS No. 2248363-49-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,3-dihydro-1H-inden-5-yl)formamido]acetate (CAS No. 2248363-49-5) is a sophisticated organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure combines a 1,3-dioxo-isoindole moiety with a 2,3-dihydro-1H-indene derivative, linked via an ester bond. This configuration grants it remarkable chemical properties, making it a subject of interest for researchers exploring drug delivery systems, bioactive molecules, and polymer additives.

In recent years, the demand for specialty chemicals like 2248363-49-5 has surged due to advancements in precision medicine and green chemistry. The compound's isoindole core is particularly noteworthy, as it mimics natural heterocycles found in many bioactive compounds. This feature aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers optimize molecular scaffolds for enhanced efficacy and reduced side effects. Additionally, its ester linkage offers hydrolytic stability, a critical factor for sustained-release formulations in pharmaceuticals.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,3-dihydro-1H-inden-5-yl)formamido]acetate involves multi-step organic reactions, including amide coupling and esterification. These processes are often optimized for high yield and low environmental impact, reflecting the industry's shift toward sustainable synthesis. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity, a key consideration for applications in GMP-compliant production.

From a commercial perspective, CAS No. 2248363-49-5 is gaining traction in niche markets. Its potential as a photoactive material in OLEDs and sensors has sparked interest among tech innovators. Meanwhile, its bioisosteric properties make it a candidate for small-molecule drug discovery, particularly in targeting protein-protein interactions—a hot topic in oncology and neurodegenerative disease research.

Safety and regulatory compliance are paramount when handling 2248363-49-5. While not classified as hazardous, standard laboratory safety protocols must be followed. The compound's biodegradability and ecotoxicological profile are under study, addressing the broader societal focus on environmental health and circular economy principles.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,3-dihydro-1H-inden-5-yl)formamido]acetate exemplifies the convergence of chemical innovation and application-driven research. Its versatility across life sciences and advanced materials ensures its relevance in addressing contemporary challenges, from personalized therapeutics to smart materials.